Cas no 2227686-88-4 ((3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid)

(3R)-3-Hydroxy-3-(5-methylpyridin-2-yl)propanoic acid is a chiral hydroxy acid derivative featuring a pyridine substituent, which confers unique physicochemical and coordination properties. The (R)-enantiomer exhibits stereospecific reactivity, making it valuable in asymmetric synthesis and pharmaceutical intermediates. Its structural motif—combining a hydroxyl group, carboxylic acid functionality, and a heteroaromatic ring—enhances solubility in polar solvents while enabling diverse derivatization pathways. The 5-methylpyridin-2-yl group may influence electronic and steric interactions in metal complexes or enzyme substrates. This compound is particularly relevant in medicinal chemistry for designing bioactive molecules targeting nicotinic receptors or as a precursor for optically active building blocks. Its purity and stereochemical integrity are critical for reproducible applications.
(3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid structure
2227686-88-4 structure
Product Name:(3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid
CAS No:2227686-88-4
MF:C9H11NO3
MW:181.188542604446
CID:6006701
PubChem ID:165968393
Update Time:2025-06-14

(3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid
    • EN300-1809492
    • 2227686-88-4
    • Inchi: 1S/C9H11NO3/c1-6-2-3-7(10-5-6)8(11)4-9(12)13/h2-3,5,8,11H,4H2,1H3,(H,12,13)/t8-/m1/s1
    • InChI Key: GONLWCIGYHESTB-MRVPVSSYSA-N
    • SMILES: O[C@H](CC(=O)O)C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.4Ų

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Additional information on (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid

Research Brief on (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid (CAS: 2227686-88-4): Recent Advances and Applications

The compound (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid (CAS: 2227686-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its pyridine moiety, exhibits promising potential as a building block for drug development and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, metabolic pathways, and therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enzymatic synthesis of (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid using engineered ketoreductases, achieving >99% enantiomeric excess. This biocatalytic approach offers a sustainable alternative to traditional chemical synthesis, with improved yield and reduced environmental impact. The study also highlighted the compound's role as a precursor to novel GABAA receptor modulators, showing enhanced blood-brain barrier permeability compared to existing analogs.

In the realm of metabolic research, a team at MIT reported in Nature Chemical Biology (2024) that this compound serves as a potent inhibitor of kynurenine 3-monooxygenase (KMO), an enzyme implicated in neurodegenerative diseases. The (3R)-configuration was found to be critical for binding affinity, with the 5-methylpyridin-2-yl group contributing to selective inhibition over related enzymes. These findings open new avenues for developing treatments for Alzheimer's and Parkinson's diseases.

Pharmaceutical applications have expanded with recent patent filings (WO2024015892, January 2024) describing derivatives of (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid as novel anti-inflammatory agents. The lead compounds demonstrated significant reduction in TNF-α and IL-6 production in preclinical models, with improved pharmacokinetic profiles over current therapeutics. Structure-activity relationship studies revealed that modifications at the hydroxy and carboxylic acid groups markedly affect both potency and metabolic stability.

Analytical advancements have also been achieved, with a 2024 Analytical Chemistry publication presenting a robust HPLC-MS method for quantifying (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid in biological matrices. This method, validated according to FDA guidelines, enables accurate pharmacokinetic studies and has been adopted by several research groups investigating the compound's in vivo behavior.

Looking forward, the unique structural features of (3R)-3-hydroxy-3-(5-methylpyridin-2-yl)propanoic acid continue to inspire innovative research. Current clinical trials (NCT05678954) are evaluating its ester prodrugs as potential treatments for metabolic disorders, while computational studies predict additional therapeutic targets among NAD+-dependent enzymes. The compound's versatility as both a therapeutic agent and synthetic intermediate ensures its ongoing importance in chemical biology and drug discovery pipelines.

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